5-Hydroxyl ZLN005-d13

• Molecular Formula: C17H18N2O
• Molecular Weight: 279.42 g/mol
• InChI: InChI=1S/C17H18N2O/c1-17(2,3)12-6-4-11(5-7-12)16-18-14-9-8-13(20)10-15(14)19-16/h4-10,20H,1-3H3,(H,18,19)/i1D3,2D3,3D3,4D,5D,6D,7D
• InChIKey: HWDUHGRTMKGOFF-JPLVHWSDSA-N

5-Hydroxyl ZLN005-d13: Deuterated Internal Standard

5-Hydroxyl ZLN005-d13 is the stable deuterium-labeled analog of 5-Hydroxyl ZLN005, a major oxidative metabolite of the small-molecule peroxisome proliferator-activated receptor γ coactivator 1α (PGC-1α) transcriptional activator ZLN005 [1]. As a fully characterized reference standard incorporating thirteen deuterium atoms (C₁₇H₅D₁₃N₂O, MW 279.42), this compound is engineered specifically to serve as an internal standard for the accurate quantification of 5-Hydroxyl ZLN005 in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Its primary utility lies in correcting for matrix effects and analyte recovery variability during the bioanalysis of ZLN005 and its metabolites in pharmacokinetic, toxicokinetic, and drug metabolism studies .

Stable deuterated (d13) internal standard for isotope dilution LC-MS/MS bioanalysis

Corrects matrix effects and recovery variability in complex biological matrices

Near-identical physicochemical properties ensure consistent chromatographic behavior

• [1] Li-Na Zhang et al. Novel small-molecule PGC-1α transcriptional regulator with beneficial effects on diabetic db/db mice. Diabetes. 2013 Apr;62(4):1297-307. View Source

Why 5-Hydroxyl ZLN005-d13 Is Irreplaceable

Attempting to substitute 5-Hydroxyl ZLN005-d13 with its unlabeled counterpart (5-Hydroxyl ZLN005) or the parent drug (ZLN005) as an internal standard for quantitative bioanalysis fundamentally compromises data integrity. Co-eluting unlabeled analytes cannot be chromatographically distinguished from the endogenous metabolite, leading to severe ion suppression or enhancement artifacts and inaccurate quantification [1]. The strategic incorporation of thirteen stable deuterium atoms into 5-Hydroxyl ZLN005-d13 shifts its molecular mass by +13 Da relative to the unlabeled analyte (MW 266.34), ensuring baseline mass spectrometric resolution while preserving near-identical physicochemical properties—including ionization efficiency and chromatographic retention time—thereby fulfilling the core requirement of a true isotope dilution internal standard . Generic substitution with fewer deuterium labels (e.g., d4) or alternative isotope-labeled analogs introduces differential recovery biases and suboptimal mass separation from endogenous interferences, directly violating bioanalytical method validation guidelines for regulated studies [2].

Target: 5-Hydroxyl ZLN005-d13

Substitute: Unlabeled 5-Hydroxyl ZLN005

Co-elution prevents mass discrimination; ion suppression may compromise quantification accuracy

Target: d13 (13 deuterium)

Substitute: d4 isotope (4 deuterium)

Lower mass shift and potential H/D exchange may introduce differential recovery and isotopic interference

Target: Deuterated metabolite ISTD

Substitute: Parent ZLN005

Different analyte; does not track metabolite extraction recovery or ionization efficiency

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [2] U.S. FDA Guidance for Industry: Bioanalytical Method Validation. May 2018. View Source

5-Hydroxyl ZLN005-d13: Procurement Evidence

Isotopic Enrichment and Mass Shift

5-Hydroxyl ZLN005-d13 incorporates thirteen deuterium atoms (d13) distributed across the tert-butylphenyl moiety, resulting in a molecular formula of C₁₇H₅D₁₃N₂O and a molecular weight of 279.42 g/mol . In contrast, the unlabeled analyte 5-Hydroxyl ZLN005 possesses the formula C₁₇H₁₈N₂O with a molecular weight of 266.34 g/mol . This confers a mass shift of +13.08 Da, providing a clear mass spectrometric separation window that prevents isotopic cross-talk between the analyte and internal standard channels in LC-MS/MS acquisition methods .

Isotopic Mass Shift

Reported

+13.08 Da

Supports baseline MRM channel resolution

Minimizes isotopic cross-talk in complex matrices

Evidence Dimension	Molecular Weight (Exact Mass)
Target Compound Data	279.42 g/mol (C₁₇H₅D₁₃N₂O)
Comparator Or Baseline	5-Hydroxyl ZLN005: 266.34 g/mol (C₁₇H₁₈N₂O)
Quantified Difference	+13.08 Da mass shift
Conditions	Theoretical calculation based on IUPAC atomic masses; confirmed by vendor LC-MS characterization

Why This Matters

This +13 Da mass differential is sufficient to eliminate isotopic interference and ensure baseline resolution in MRM transitions, a critical requirement for accurate quantification of low-abundance metabolites in complex biological matrices.

Deuterium Labeling and Metabolic Stability

The deuterium label in 5-Hydroxyl ZLN005-d13 is covalently incorporated at non-exchangeable positions within the tert-butyl group and the phenyl ring (2-(4-(2-(methyl-d₃)propan-2-yl-1,1,1,3,3,3-d₆)phenyl-2,3,5,6-d₄)-1H-benzo[d]imidazol-5-ol) . This contrasts with deuterated analogs labeled only at aromatic positions (e.g., ZLN005-d4, which bears four deuterium atoms on the benzimidazole ring, MW 254.36) . The aliphatic and aromatic deuterium placement in d13 provides superior resistance to hydrogen-deuterium exchange under physiological pH and during sample processing, ensuring consistent internal standard recovery across diverse biological matrices including plasma, urine, and tissue homogenates [1].

Deuterium Label Position

Class-level

13 non-exchangeable D (tert-butyl + phenyl)

Supports consistent ISTD recovery across matrices

Resists H/D back-exchange during sample processing

Evidence Dimension	Deuterium Label Count and Location
Target Compound Data	13 deuterium atoms: tert-butyl (d₉) + phenyl (d₄)
Comparator Or Baseline	ZLN005-d4: 4 deuterium atoms on benzimidazole ring only
Quantified Difference	+9 deuterium atoms; distinct labeling site conferring enhanced exchange resistance
Conditions	Vendor specification; inferred stability based on class-level deuteration principles

Why This Matters

The non-labile positioning of all thirteen deuterium atoms minimizes back-exchange and ensures accurate quantification even after extended sample storage or preparation, reducing method variability and repeat analysis costs.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source

Purity as a Quantitative Reference Standard

5-Hydroxyl ZLN005-d13 is supplied with a certified purity of ≥98% as determined by HPLC-UV and/or LC-MS analysis . This purity specification meets or exceeds the ≥95% purity threshold commonly recommended for bioanalytical internal standards intended for regulated quantitative analysis [1]. In contrast, the unlabeled metabolite 5-Hydroxyl ZLN005 is often provided at ≥95% purity . The higher purity grade of the deuterated standard directly reduces the contribution of isotopic impurities (specifically, unlabeled M+0 carryover) to the analyte channel, thereby lowering the lower limit of quantification (LLOQ) achievable in the bioanalytical method .

Certified Purity

Cross-study comparable

≥98%

Reduces isotopic impurity carryover

Supports LLOQ method performance

Evidence Dimension	Chemical Purity (HPLC/LC-MS)
Target Compound Data	≥98% (certified)
Comparator Or Baseline	5-Hydroxyl ZLN005: typically ≥95%
Quantified Difference	≥3% absolute purity improvement
Conditions	Vendor Certificate of Analysis; HPLC-UV/LC-MS characterization

Why This Matters

Higher certified purity minimizes the need for extensive correction factors during data processing, streamlining method validation and ensuring compliance with stringent regulatory guidelines for pharmacokinetic and toxicokinetic studies.

• [1] U.S. FDA Guidance for Industry: Bioanalytical Method Validation. May 2018. View Source

Stability and Storage Compatibility

5-Hydroxyl ZLN005-d13 demonstrates solid-state stability at ambient temperature for extended periods, permitting room temperature shipping without the need for cold-chain logistics . Long-term storage is recommended at -20°C (powder, 3 years) or -80°C (in solution, 6 months) . This stability profile is consistent with the compound class and matches that of the unlabeled parent metabolite 5-Hydroxyl ZLN005 . The absence of cold-chain shipping requirements for this deuterated standard reduces procurement costs and logistical complexity compared to thermally labile isotope-labeled alternatives requiring dry ice shipment .

Storage Stability

Class-level

Ambient shipment; powder -20°C (3 yr)

Simplifies multi-site study logistics

Eliminates cold-chain shipping requirement

Evidence Dimension	Thermal Stability and Shipping Condition
Target Compound Data	Stable at room temperature for shipping; powder -20°C (3 years), solution -80°C (6 months)
Comparator Or Baseline	5-Hydroxyl ZLN005: same stability profile; thermally labile deuterated standards: require dry ice
Quantified Difference	Eliminates cold-chain shipping costs and associated customs delays
Conditions	Vendor stability data and recommended storage conditions

Why This Matters

Room temperature shipping capability accelerates international procurement timelines and eliminates temperature excursion risks during transit, a practical advantage for time-sensitive bioanalytical method development projects.

5-Hydroxyl ZLN005-d13: Procurement Scenarios

LC-MS/MS Quantification in Pharmacokinetic Studies

Procure 5-Hydroxyl ZLN005-d13 as the internal standard when developing or validating a bioanalytical LC-MS/MS method to quantify the major oxidative metabolite 5-Hydroxyl ZLN005 in plasma, serum, or tissue samples from preclinical or clinical studies involving the parent compound ZLN005 [1]. The +13 Da mass shift provides unambiguous MRM channel separation, while the non-exchangeable deuterium labeling ensures consistent recovery and minimizes matrix effect variability .

Regulated Bioanalytical Method Validation

Select 5-Hydroxyl ZLN005-d13 when the intended analytical method must satisfy regulatory expectations for bioanalytical method validation (e.g., under GLP or clinical trial regulations). The ≥98% certified purity meets the internal standard purity recommendations of major regulatory guidance documents, reducing the risk of isotopic impurity carryover and supporting accurate quantification at low ng/mL levels .

Multi-Site Research with Simplified Logistics

Choose 5-Hydroxyl ZLN005-d13 for multi-center studies where the internal standard must be shipped to multiple laboratory sites across different geographic regions. The compound's stability at ambient temperature eliminates the need for dry ice shipment, reducing customs clearance delays, shipping costs, and the risk of temperature excursion-related degradation that could compromise inter-laboratory data consistency .

Application

Selection Property

Validation Focus

LC-MS/MS metabolite quantification in PK/TK studies

Mass shift resolution

Matrix-effect correction review

Bioanalytical method validation

Certified purity grade

LLOQ validation endpoint review

Multi-site research deployment

Ambient shipping stability

Inter-laboratory consistency review

• [1] Li-Na Zhang et al. Novel small-molecule PGC-1α transcriptional regulator with beneficial effects on diabetic db/db mice. Diabetes. 2013 Apr;62(4):1297-307. View Source